Advanced Synthesis Protocol and Mechanistic Whitepaper: 4,6-Dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol
Advanced Synthesis Protocol and Mechanistic Whitepaper: 4,6-Dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol
Document Classification: Technical Guide / Whitepaper Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals
Executive Summary
The 4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol scaffold is a highly privileged, conformationally restricted pharmacophore. Derivatives of this core are actively investigated in oncology and neurology, most notably as potent HSP90 inhibitors and GABA receptor modulators . The target compound, 4,6-Dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol (CAS: 2060053-73-6) , introduces specific steric bulk at the C4 and C6 positions, which can significantly alter receptor binding kinetics.
This whitepaper details a highly regioselective, self-validating two-step synthesis protocol. By leveraging the inherent symmetry of 3,5-dimethylcyclohexanone, we eliminate the regiochemical mixtures that typically plague the synthesis of substituted tetrahydrobenzisoxazoles.
Retrosynthetic Architecture & Mechanistic Causality
The synthesis relies on a robust cyclocondensation strategy analogous to industrial methods used for the production of the GABA agonist Gaboxadol (THIP) .
Starting Material Symmetry (The Regiochemical Advantage)
The primary challenge in synthesizing substituted tetrahydrobenzisoxazoles is controlling the site of initial C-acylation on the cyclohexanone ring. We utilize 3,5-dimethylcyclohexanone as the starting material. Because this molecule possesses a plane of symmetry (specifically the cis-meso isomer), the C2 and C6 positions are chemically equivalent. Acylation with diethyl carbonate at either position yields the exact same intermediate: ethyl 3,5-dimethyl-2-oxocyclohexane-1-carboxylate . This strategic choice guarantees that the subsequent cyclization will exclusively yield the 4,6-dimethyl substitution pattern on the final benzoxazole core.
Mechanistic Pathway of Cyclocondensation
Directly heating β -keto esters with hydroxylamine in strong acids often leads to Beckmann rearrangements or isoxazole fragmentation. To prevent this, our protocol uses a two-stage, one-pot cyclocondensation :
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Oximation (pH ~6.5): Hydroxylamine hydrochloride is buffered with sodium acetate. This mildly acidic environment selectively promotes nucleophilic attack at the highly electrophilic ketone carbonyl (C1), forming the oxime without hydrolyzing the adjacent ester.
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Cyclization (pH >12): The addition of sodium ethoxide (NaOEt) deprotonates the oxime hydroxyl group. This dramatically increases its nucleophilicity, driving an intramolecular acyl substitution at the ester carbonyl. The elimination of ethanol yields the isoxazol-3-one, which rapidly tautomerizes to the aromatic isoxazol-3-ol form.
Figure 1: Two-step synthesis workflow from 3,5-dimethylcyclohexanone to the target benzoxazol-3-ol.
Self-Validating Experimental Protocols
The following methodologies are designed as self-validating systems. In-Process Controls (IPCs) are embedded to ensure causality and reaction fidelity before proceeding to subsequent steps.
Step 1: Synthesis of Ethyl 3,5-dimethyl-2-oxocyclohexane-1-carboxylate
Objective: Irreversible C-acylation via enolate generation.
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Setup: To an oven-dried, argon-purged 500 mL 3-neck flask, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq, 120 mmol). Wash with hexanes (2 × 20 mL) to remove the oil, then suspend in anhydrous THF (150 mL).
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Reagent Addition: Add diethyl carbonate (2.0 eq, 200 mmol). Heat the suspension to 65 °C.
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Substrate Addition: Dissolve 3,5-dimethylcyclohexanone (1.0 eq, 100 mmol, 12.6 g) in anhydrous THF (50 mL). Add this solution dropwise over 1 hour via an addition funnel. Causality: Slow addition prevents self-condensation (aldol) of the cyclohexanone.
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Reaction: Maintain at 65 °C for 4 hours.
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Validation Checkpoint 1 (IPC): Remove a 50 µL aliquot, quench in 1 mL EtOAc/1M HCl. Analyze the organic layer via GC-MS. The reaction is validated when the starting material peak (m/z 126) is <2% relative to the product peak (m/z 198).
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Workup: Cool to 0 °C. Quench carefully with glacial acetic acid (1.5 eq) followed by water (100 mL). Extract with EtOAc (3 × 100 mL). Wash organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Use the crude β -keto ester directly in Step 2.
Step 2: Cyclocondensation to 4,6-Dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol
Objective: Regioselective oximation followed by base-driven ring closure.
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Oximation: Dissolve the crude β -keto ester (~100 mmol) in absolute ethanol (200 mL). Add hydroxylamine hydrochloride (1.1 eq, 110 mmol) and anhydrous sodium acetate (1.1 eq, 110 mmol). Stir at 25 °C for 2 hours.
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Validation Checkpoint 2 (IPC): Analyze via LC-MS. Ensure complete disappearance of the β -keto ester (m/z 199 [M+H]⁺) and formation of the oxime intermediate (m/z 214 [M+H]⁺).
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Cyclization: To the same reaction vessel, add a freshly prepared solution of sodium ethoxide in ethanol (21 wt%, 2.5 eq, 250 mmol). Causality: The strong base deprotonates the oxime, activating it for intramolecular attack.
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Reflux: Heat the mixture to 80 °C (reflux) for 4 hours.
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Validation Checkpoint 3 (IPC): LC-MS must show complete conversion of the oxime to the target cyclized mass (m/z 168 [M+H]⁺).
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Isolation & pH Control: Cool the mixture to room temperature and concentrate to 1/3 volume. Dilute with ice water (200 mL). The product is currently a water-soluble sodium salt. Slowly add 2M HCl dropwise while monitoring with a pH meter.
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Critical Parameter: The isoxazol-3-ol core will precipitate sharply at pH 2.5–3.0 . Do not over-acidify below pH 1.0, as this will protonate the isoxazole nitrogen and cause the product to redissolve.
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Purification: Filter the resulting white precipitate, wash with cold water, and recrystallize from ethanol/water to yield the pure product.
Figure 2: Mechanistic pathway detailing the transition from the β -keto ester to the final tautomerized isoxazol-3-ol.
Quantitative Data Presentation
Table 1: Optimization of Cyclocondensation Conditions (Step 2)
The data below demonstrates the causality behind selecting a two-stage base addition over a single-base system.
| Entry | Base System | Solvent | Temp (°C) | Time (h) | Yield (%) | Observation / Causality |
| 1 | NaOAc (Single) | EtOH/H₂O | 80 | 12 | 45% | Weak base fails to drive complete cyclization; stops at oxime. |
| 2 | NaOH (Single) | H₂O | 100 | 6 | 30% | Strong aqueous base causes premature ester hydrolysis byproduct. |
| 3 | NaOMe (Single) | MeOH | 65 | 8 | 62% | Transesterification competes with cyclization. |
| 4 | NaOAc then NaOEt | EtOH | 25 then 80 | 2 + 4 | 82% | Optimal: Regioselective oximation followed by rapid ring closure. |
Table 2: Analytical Characterization Summary
The isolated compound must conform to the following theoretical analytical parameters to validate structural integrity.
| Analytical Method | Expected Parameters for 4,6-Dimethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol |
| Mass Spectrometry (ESI+) | Calculated for C₉H₁₃NO₂ [M+H]⁺: 168.10 m/z. Found: 168.1 m/z. |
| ¹H NMR (400 MHz, CDCl₃) | δ ~10.5 (br s, 1H, -OH), 2.8 (m, 1H, C4-H), 2.1 (m, 1H, C6-H), 1.5–2.5 (m, 4H, ring CH₂), 1.2 (d, 3H, C4-CH₃), 1.0 (d, 3H, C6-CH₃). |
| Physical State | White to off-white crystalline powder. |
| pKa (Calculated) | ~4.5 (Isoxazol-3-ol hydroxyl proton). |
References
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Varabyeva, N. A., et al. (2025). "Novel N-(4,5,6,7-tetrahydrobenzisoxazol-4-yl)amides as HSP90 inhibitors: design, synthesis and biological evaluation." RSC Medicinal Chemistry, 16, 2697-2711. Available at:[Link]
- Kehler, J., et al. (2016). "Manufacture of 4,5,6,7-tetrahydroisozaxolo[5,4-c]pyridin-3-ol." Google Patents (WO2016150953A1).
